Cas no 5440-99-3 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-bromo-2,3-dichloropropanoate
- AC1L5FWQ
- AC1Q24B9
- AG-K-61389
- AR-1J4698
- CTK5A0891
- KB-255662
- NSC20543
- METHYL 2-BROMO-2,3-DICHLORO-PROPANOATE
- VLOFZLUZKNKBBZ-UHFFFAOYSA-N
- DTXSID70281147
- NSC-20543
- DS-000922
- 5440-99-3
-
-
- Inchi： InChI=1S/C4H5BrCl2O2/c1-9-3(8)4(5,7)2-6/h2H2,1H3
- InChI Key： VLOFZLUZKNKBBZ-UHFFFAOYSA-N
- SMILES： COC(=O)C(CCl)(Cl)Br
Computed Properties
- Exact Mass: 233.88505
- Monoisotopic Mass: 233.885
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.759
- Boiling Point: 209.9°C at 760 mmHg
- Flash Point: 80.8°C
- Refractive Index: 1.504
- PSA: 26.3
- LogP: 1.72820
Related Literature
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
-
Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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